Cas no 199679-35-1 (4-(Trifluoromethoxy)cinnamic acid)

• Product Name: 4-(Trifluoromethoxy)cinnamic acid
• CAS No: 199679-35-1
• MF: C₁₀H₇F₃O₃
• MW: 232.155993700027
• CID: 4537770
• PubChem ID: 735857
• Update Time: 2025-11-06

4-(Trifluoromethoxy)cinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[4-(trifluoromethoxy)phenyl]-, (2E)-
• (E)-3-(4-(Trifluoromethoxy)phenyl)acrylic acid
• trans-4-(trifluoromethoxy)cinnamic acid
• 3-[4-(trifluoromethoxy)phenyl]prop-2-enoic acid
• EN300-392805
• SCHEMBL584591
• Z2315581070
• J-501904
• 783-13-1
• AC7714
• EN300-10805
• AKOS000263733
• CS-W002308
• 4-Trifluoromethoxy cinnamic acid
• (2E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoic acid
• MFCD00066338
• CHEMBL4870940
• 4-(Trifluoromethoxy)cinnamic acid
• 3-(4-(Trifluoromethoxy)phenyl)acrylic acid
• (E)-3-[4-(trifluoromethoxy)phenyl]prop-2-enoic Acid
• 199679-35-1
• HMS1717M21
• 3-[4-(Trifluoromethoxy)phenyl]acrylic acid
• (E)-3-(4-(trifluoromethoxy)phenyl)acrylicacid
• JS-038C
• 640-834-8

• Inchi： 1S/C10H7F3O3/c11-10(12,13)16-8-4-1-7(2-5-8)3-6-9(14)15/h1-6H,(H,14,15)/b6-3+
• InChI Key： RNYVTJANWYBGPW-ZZXKWVIFSA-N
• SMILES： FC(OC1C=CC(/C=C/C(=O)O)=CC=1)(F)F

Computed Properties

• Exact Mass: 232.03472857g/mol
• Monoisotopic Mass: 232.03472857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 4-(Trifluoromethoxy)cinnamic acid

Recent Advances in the Study of 4-(Trifluoromethoxy)cinnamic Acid (CAS: 199679-35-1) in Chemical Biology and Pharmaceutical Research

4-(Trifluoromethoxy)cinnamic acid (CAS: 199679-35-1) is a fluorinated derivative of cinnamic acid that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a trifluoromethoxy group, exhibits unique physicochemical properties that make it a valuable scaffold for drug discovery and development. Recent studies have explored its role as a bioactive molecule, with promising findings in areas such as anti-inflammatory, anticancer, and antimicrobial activities. The trifluoromethoxy group is known to enhance metabolic stability and bioavailability, which are critical factors in drug design.

A 2023 study published in the Journal of Medicinal Chemistry investigated the mechanistic pathways of 4-(Trifluoromethoxy)cinnamic acid in modulating inflammatory responses. The researchers utilized a combination of in vitro and in vivo models to demonstrate that this compound significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6. The study also highlighted the compound's ability to suppress NF-κB signaling, a key pathway in inflammation. These findings suggest that 4-(Trifluoromethoxy)cinnamic acid could serve as a lead compound for developing novel anti-inflammatory therapeutics, particularly for chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In the realm of anticancer research, a recent preprint on bioRxiv (2024) explored the cytotoxic effects of 4-(Trifluoromethoxy)cinnamic acid against various cancer cell lines, including breast, lung, and colon cancer. The study employed high-throughput screening and molecular docking simulations to identify potential targets, revealing that the compound interacts with key oncogenic proteins such as EGFR and PI3K. Notably, the compound exhibited selective toxicity toward cancer cells while sparing normal cells, a desirable trait for anticancer agents. Further mechanistic studies are underway to elucidate the precise molecular interactions and optimize the compound's efficacy.

Another area of interest is the antimicrobial potential of 4-(Trifluoromethoxy)cinnamic acid. A 2023 paper in Antimicrobial Agents and Chemotherapy reported its activity against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membranes and inhibit efflux pumps, which are often implicated in antibiotic resistance. These findings open new avenues for developing adjuvants to enhance the efficacy of existing antibiotics, addressing the growing challenge of antimicrobial resistance.

Beyond its biological activities, 4-(Trifluoromethoxy)cinnamic acid has also been investigated for its utility in chemical biology as a fluorescent probe. A 2024 study in Chemical Communications demonstrated its application in live-cell imaging, where it was used to track intracellular ROS (reactive oxygen species) levels. The trifluoromethoxy group was found to enhance the probe's photostability and sensitivity, making it a valuable tool for studying oxidative stress-related diseases such as neurodegenerative disorders and cancer.

In conclusion, 4-(Trifluoromethoxy)cinnamic acid (CAS: 199679-35-1) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its diverse biological activities, coupled with its favorable physicochemical properties, make it a compelling candidate for further investigation. Future research should focus on optimizing its pharmacokinetic profile and exploring its potential in combination therapies. As the scientific community continues to uncover its mechanisms and applications, this compound is poised to make significant contributions to drug discovery and biomedical research.